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Compound of Interest

Ethyl 2-(diethoxyphosphoryl)-3-
Compound Name:

methylbutanoate
CAS No.: 35051-50-4
Cat. No.: B104182

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and potential applications of Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate, a
phosphonate ester of interest in organic synthesis and medicinal chemistry.

Core Physical Properties

Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate is a light yellow oil. While comprehensive
experimental data is not widely available, the following table summarizes its known and
predicted physical properties.
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Property Value Source
Molecular Formula C11H230sP [1]
Molecular Weight 266.27 g/mol [1]
Boiling Point 102-104 °C at 0.4 Torr

Density (predicted) 1.059 g/cm3

1.432 (for Ethyl 2-
(diethoxyphosphoryl)butanoate  [2]
)

Refractive Index (n20/D of a

similar compound)

Soluble in dichloromethane

Solubility

(DCM) and ethyl acetate.
Appearance Light Yellow Oil
CAS Number 35051-50-4 [1]

Synthesis of Ethyl 2-(diethoxyphosphoryl)-3-
methylbutanoate

The primary synthetic route to Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate is the
Michaelis-Arbuzov reaction. This reaction involves the nucleophilic attack of a trialkyl
phosphite, in this case, triethyl phosphite, on an alkyl halide, ethyl 2-bromo-3-methylbutanoate.

[3]

Experimental Protocol: Michaelis-Arbuzov Reaction

While a specific detailed protocol for this exact transformation is not readily available in the
literature, a general procedure can be adapted from established methods for the Michaelis-
Arbuzov reaction.[3][4]

Materials:
e Ethyl 2-bromo-3-methylbutanoate

o Triethyl phosphite
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e Anhydrous, inert solvent (e.g., toluene or xylenes)
 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o To a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux condenser, and
nitrogen inlet, add ethyl 2-bromo-3-methylbutanoate (1.0 equivalent).

» Add an excess of triethyl phosphite (1.5-2.0 equivalents). The use of excess triethyl
phosphite can also serve as the reaction solvent.

e The reaction mixture is heated to a temperature typically ranging from 120°C to 150°C.

e The reaction is monitored for the cessation of ethyl bromide evolution, which indicates the
progress of the reaction. The reaction time can vary from several hours to overnight.

e Upon completion, the excess triethyl phosphite is removed under reduced pressure.

e The crude product is then purified by vacuum distillation to yield Ethyl 2-
(diethoxyphosphoryl)-3-methylbutanoate.

Diagram of the Michaelis-Arbuzov Reaction Workflow:

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 2-(diethoxyphosphoryl)-3-
methylbutanoate via the Michaelis-Arbuzov reaction.

Spectroscopic Characterization
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The structure of Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate would be confirmed using
standard spectroscopic techniques.

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
ester group (a triplet and a quartet), the ethoxy groups on the phosphorus (overlapping
triplets and quartets), and the protons of the 3-methylbutanoate backbone.

e 13C NMR: The carbon NMR spectrum would display distinct resonances for the carbonyl
carbon of the ester, the carbons of the ethyl and ethoxy groups, and the carbons of the
butanoate chain.

e 31p NMR: The phosphorus-31 NMR spectrum should exhibit a single resonance
characteristic of a phosphonate ester.

e IR Spectroscopy: The infrared spectrum would show strong absorption bands for the P=0O
and C=0 stretching vibrations.

Potential Applications in Drug Development

Phosphonates are a well-established class of compounds in medicinal chemistry, often utilized
as bioisosteres of phosphates due to their enhanced stability against hydrolysis by
phosphatases.[5] While specific biological activities of Ethyl 2-(diethoxyphosphoryl)-3-
methylbutanoate have not been extensively reported, its structural motifs suggest potential
applications as an intermediate in the synthesis of more complex molecules with therapeutic
potential. For instance, phosphonate-containing compounds have been investigated as
enzyme inhibitors, antiviral agents, and anticancer drugs.[5]

The logical relationship for the utility of phosphonates in drug discovery is outlined below.
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Caption: The role of phosphonates as phosphate bioisosteres in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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